Cas no 899744-88-8 (N-2-(dimethylamino)-2-(4-fluorophenyl)ethyl-2-ethoxynaphthalene-1-carboxamide)

• Product Name: N-2-(dimethylamino)-2-(4-fluorophenyl)ethyl-2-ethoxynaphthalene-1-carboxamide
• CAS No: 899744-88-8
• MF: C₂₃H₂₅FN₂O₂
• MW: 380.4552
• CID: 5460485
• Update Time: 2025-07-18

N-2-(dimethylamino)-2-(4-fluorophenyl)ethyl-2-ethoxynaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)-2-(4-fluorophenyl)ethyl]-2-ethoxynaphthalene-1-carboxamide
• N-(2-(dimethylamino)-2-(4-fluorophenyl)ethyl)-2-ethoxy-1-naphthamide
• N-2-(dimethylamino)-2-(4-fluorophenyl)ethyl-2-ethoxynaphthalene-1-carboxamide

• Inchi： 1S/C23H25FN2O2/c1-4-28-21-14-11-16-7-5-6-8-19(16)22(21)23(27)25-15-20(26(2)3)17-9-12-18(24)13-10-17/h5-14,20H,4,15H2,1-3H3,(H,25,27)
• InChI Key： GSZAUEOCAQQBCR-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C([H])(C([H])([H])N([H])C(C1=C(C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C12)OC([H])([H])C([H])([H])[H])=O)N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 493
• XLogP3: 4.5
• Topological Polar Surface Area: 41.6

Additional information on N-2-(dimethylamino)-2-(4-fluorophenyl)ethyl-2-ethoxynaphthalene-1-carboxamide

Professional Introduction to N-2-(dimethylamino)-2-(4-fluorophenyl)ethyl-2-ethoxynaphthalene-1-carboxamide (CAS No. 899744-88-8)

N-2-(dimethylamino)-2-(4-fluorophenyl)ethyl-2-ethoxynaphthalene-1-carboxamide, identified by its CAS number 899744-88-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a naphthalene core, fluoro-substituted aromatic ring, and an amide functional group, contribute to its unique chemical and biological properties.

The naphthalene moiety in N-2-(dimethylamino)-2-(4-fluorophenyl)ethyl-2-ethoxynaphthalene-1-carboxamide plays a crucial role in determining its pharmacological profile. Naphthalene derivatives are well-known for their ability to interact with various biological targets, including enzymes and receptors. The introduction of fluorine at the para position of the phenyl ring enhances the metabolic stability and binding affinity of the molecule, which is a critical factor in drug design. This modification is particularly relevant in the context of modern medicinal chemistry, where optimizing pharmacokinetic properties is essential for the development of effective therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of N-2-(dimethylamino)-2-(4-fluorophenyl)ethyl-2-ethoxynaphthalene-1-carboxamide with biological targets. These studies have revealed that the compound can effectively engage with proteins involved in critical cellular pathways, such as those related to inflammation and cancer. The dimethylamino group further contributes to its bioactivity by enhancing solubility and facilitating interactions with polar residues in protein binding pockets.

In vitro studies have demonstrated that N-2-(dimethylamino)-2-(4-fluorophenyl)ethyl-2-ethoxynaphthalene-1-carboxamide exhibits notable inhibitory activity against several key enzymes. For instance, preliminary data suggest that it may inhibit cyclooxygenase (COX) enzymes, which are implicated in pain and inflammation. Additionally, the compound has shown potential in inhibiting kinases associated with tumor growth and progression. These findings align with the growing interest in developing small-molecule inhibitors for therapeutic applications.

The ethoxy group in the structure of N-2-(dimethylamino)-2-(4-fluorophenyl)ethyl-2-ethoxynaphthalene-1-carboxamide also contributes to its overall pharmacological profile. Ethoxy-substituted compounds are known to exhibit improved bioavailability and reduced toxicity, making them attractive candidates for drug development. The combination of these structural features makes this molecule a promising lead for further exploration in medicinal chemistry.

Current research is focused on optimizing the synthesis of N-2-(dimethylamino)-2-(4-fluorophenyl)ethyl-2-ethoxynaphthalene-1-carboxamide to improve yield and purity. Advances in synthetic methodologies, such as flow chemistry and catalytic processes, are being leveraged to develop more efficient routes for production. These efforts are crucial for ensuring that sufficient quantities of the compound are available for preclinical and clinical studies.

The potential therapeutic applications of N-2-(dimethylamino)-2-(4-fluorophenyl)ethyl-2-ethoxynaphthalene-1-carboxamide are broad and exciting. Given its inhibitory activity against key enzymes and receptors, it holds promise for treating a variety of diseases, including inflammatory disorders, cancer, and neurological conditions. Further preclinical studies are needed to validate these potential applications and to identify any possible side effects or toxicities associated with the compound.

In conclusion, N-2-(dimethylamino)-2-(4-fluorophenyl)ethyl-2-ethoxynaphthalene-1-carboxamide (CAS No. 899744-88-8) is a structurally complex and biologically active compound that represents an important advancement in pharmaceutical chemistry. Its unique combination of functional groups and favorable pharmacokinetic properties make it a valuable candidate for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly critical role in the discovery and development of new therapeutics.